Cas no 887466-38-8 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea
• CAS No: 887466-38-8
• MF: C₂₀H₂₂ClN₃O₃
• MW: 387.859983921051
• CID: 5515037
• Update Time: 2025-05-20

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-ethyl-1-(4-methoxyphenyl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea

• Inchi： 1S/C20H22ClN3O3/c1-3-23(16-8-10-18(27-2)11-9-16)20(26)22-15-12-19(25)24(13-15)17-6-4-14(21)5-7-17/h4-11,15H,3,12-13H2,1-2H3,(H,22,26)
• InChI Key： NLEXBHSURTYSFW-UHFFFAOYSA-N
• SMILES： N(CC)(C1=CC=C(OC)C=C1)C(NC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea

Introduction to 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea (CAS No. 887466-38-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea, identified by its CAS number 887466-38-8, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the urea derivatives class, a well-documented scaffold in drug discovery, known for its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The structural composition of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea incorporates several key functional groups, including a chlorophenyl ring, an oxopyrrolidine core, and a di-substituted urea moiety, which collectively contribute to its diverse biological activities.

The chlorophenyl substituent at the 4-position is known to enhance binding affinity by introducing hydrophobic interactions and electronic modulation, while the oxopyrrolidine ring provides a rigid scaffold that mimics natural bioactive motifs. Additionally, the presence of an ethyl group at the 1-position of the urea moiety increases lipophilicity, facilitating cellular uptake and membrane permeability. The 4-methoxyphenyl group further enhances solubility and metabolic stability, making this compound an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with protein targets involved in inflammatory and neurodegenerative diseases. The structural features of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea align well with this trend, as it shares similarities with known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, derivatives of oxopyrrolidine have been explored for their potential in modulating kinases and proteases, which are key players in disease pathogenesis.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of Janus Kinase (JAK) family members. JAK kinases are critical mediators of cytokine signaling, and their dysregulation is implicated in various autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have indicated that compounds bearing a similar urea-based scaffold can selectively inhibit JAK enzymes without significant toxicity to healthy cells. The chlorophenyl and methoxyphenyl substituents in 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea are believed to play a crucial role in optimizing binding interactions with the ATP-binding site of JAK enzymes, thereby enhancing inhibitory potency.

Furthermore, the compound has shown promise in models of neurodegenerative diseases such as Alzheimer's disease (AD). Research has highlighted the potential of urea derivatives to modulate cholinergic systems by inhibiting acetylcholinesterase (AChE), an enzyme that degrades acetylcholine, a neurotransmitter vital for cognitive function. The structural rigidity provided by the oxopyrrolidine core allows for precise alignment with the active site of AChE, while the electron-withdrawing nature of the chlorophenyl group enhances catalytic efficiency. These findings suggest that 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-ethyl-1-(4-methoxyphenyl)urea could serve as a lead compound for developing novel therapeutics targeting cognitive decline.

Recent advances in computational chemistry have also contributed to the renaissance of urea derivatives in drug discovery. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets beyond JAKs and AChE, including cyclin-dependent kinases (CDKs) and cyclin-dependent kinase inhibitors (CKIs). These kinases are involved in cell cycle regulation and have been implicated in cancer progression. By modulating their activity, compounds like 3-hydroxypropionitrile, when incorporated into similar molecular frameworks, could potentially suppress tumor growth or induce apoptosis in cancer cells.

The synthesis of this compound presents an intriguing challenge due to its multi-step reaction sequence involving condensation reactions between appropriately substituted precursors under controlled conditions. The introduction of the chlorophenyl, oxopyrrolidine, and urea moieties requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have streamlined these processes significantly. For example, palladium-catalyzed Suzuki-Miyaura coupling has been employed to introduce aryl groups at specific positions with high regioselectivity.

The pharmacokinetic profile of 3-hydroxypropionitrile derivatives, including analogs related to our target molecule, is another critical area of investigation. Studies have demonstrated that modifications at the urea moiety can significantly impact metabolic stability and bioavailability. The presence of a methoxyphenyl group enhances metabolic clearance while also improving solubility in aqueous environments—a desirable property for oral or intravenous administration. Future research may explore alternative substitution patterns or conformationally constrained analogs to further optimize pharmacokinetic properties.

In conclusion,3-hydroxypropionitrile derivatives, particularly those featuring structural motifs akin to our subject compound,887466388, represent a promising class of molecules for therapeutic intervention across multiple disease domains. Their ability to modulate key signaling pathways while maintaining favorable pharmacokinetic characteristics makes them ideal candidates for further preclinical development. As computational tools continue to refine virtual screening protocols and synthetic techniques evolve toward greater efficiency,this molecule along with its analogs will undoubtedly play an increasingly pivotal role in addressing unmet medical needs.